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Compound of Interest

Compound Name: Trimorpholinophosphine oxide

CAS No.: 4441-12-7

Cat. No.: B1293928

Get Quote

Executive Summary: Trimorpholinophosphine oxide (TMPO) is a versatile

organophosphorus compound with significant potential in diverse fields of chemical research

and development. Characterized by a central phosphorus atom double-bonded to an oxygen

and single-bonded to three morpholine rings, TMPO serves as a valuable synthetic

intermediate, a robust ligand in coordination chemistry, and a potential catalyst in organic

synthesis.[1][2] This technical guide provides a comprehensive overview of TMPO, including its

physicochemical properties, a detailed synthesis protocol, in-depth analytical and

spectroscopic characterization, and a discussion of its current and prospective applications.

The guide is intended for researchers, scientists, and drug development professionals seeking

to leverage the unique properties of this compound in their work.

Introduction to Trimorpholinophosphine Oxide
Trimorpholinophosphine oxide, also known as phosphoric acid trimorpholide, is a white

crystalline solid at room temperature.[1] Its molecular structure, featuring the polar phosphine

oxide group and the Lewis basic nitrogen and oxygen atoms of the morpholine moieties,
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imparts a unique combination of reactivity and stability. This structure makes it an effective

ligand for metal complexes, enhancing their stability and catalytic activity.[1] Furthermore,

TMPO is explored as a key building block in the synthesis of more complex molecules,

including pharmaceuticals and specialty polymers.[1][2][3] Its utility in drug development is

underscored by the broader class of phosphine oxides, which have been incorporated into

approved drugs to enhance properties like solubility and metabolic stability.[3]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and identifying information for

Trimorpholinophosphine oxide is presented below.

Property Value Reference(s)

Molecular Formula C₁₂H₂₄N₃O₄P [1][4]

Molecular Weight 305.31 g/mol [1][4]

CAS Number 4441-12-7 [1]

Appearance White crystalline powder [1][2]

Melting Point 185 - 195 °C [1]

Solubility Soluble in water [2]

Purity (Typical) ≥ 98% (HPLC) [1]

IUPAC Name
4-(dimorpholin-4-

ylphosphoryl)morpholine
[2]

Synthesis and Mechanism
Trimorpholinophosphine oxide is most commonly synthesized through the reaction of

phosphorus oxychloride (POCl₃) with an excess of morpholine. The reaction proceeds via a

nucleophilic substitution mechanism where the nitrogen atom of morpholine attacks the

electrophilic phosphorus center, displacing a chloride ion. This process is repeated three times,

with a base typically added to neutralize the hydrochloric acid byproduct.
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Analytical Workflow Data Output
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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